2-Fluorotetracene-5,12-dione

• CAS RN: 91786-17-3
• Molecular Formula: C18H9FO2
• Molecular Weight: 276.3 g/mol
• IUPAC Name: 2-fluorotetracene-5,12-dione
• InChI: InChI=1S/C18H9FO2/c19-12-5-6-13-16(9-12)18(21)15-8-11-4-2-1-3-10(11)7-14(15)17(13)20/h1-9H
• InChI Key: NQAKVMKUCHVMSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C3C(=CC2=C1)C(=O)C4=C(C3=O)C=C(C=C4)F

Description

2-Fluorotetracene-5,12-dione is a useful research compound. Its molecular formula is C18H9FO2 and its molecular weight is 276.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

200 g (1.5 moles) of powdered aluminium chloride and 40 g (684 mmol) of sodium chloride are heated together at 140°-150° C. After about 1.5 hours, 40 g (136 mmol) of 2-(4-fluorobenzoyl)-naphthalene-3-carboxylic acid are added to the melt. The dark red mixture is stirred at 140°-150° C. for one hour. Hydrolysis is then carried out at about 100° C. by slowly adding ice-water. The precipitate is filtered off and stirred with 10% sodium carbonate solution. It is then washed neutral with water and dried. The resulting product is sublimed at 230° C. 13.1 g (70% of theory) of 2-fluoro-5,12-naphthacenequinone are obtained.